Cas no 1704942-69-7 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid
• CAS No: 1704942-69-7
• MF: C₁₇H₁₅ClFNO₄
• MW: 351.756707429886
• CID: 6402017
• PubChem ID: 103667809
• Update Time: 2025-06-29

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid
• 1704942-69-7
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid
• EN300-1163198

• Inchi： 1S/C17H15ClFNO4/c18-13-7-6-12(8-14(13)19)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m1/s1
• InChI Key： UTJOZOUNUMYLHX-OAHLLOKOSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.0673638g/mol
• Monoisotopic Mass: 351.0673638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic Acid (CAS No. 1704942-69-7)

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1704942-69-7, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a chiral center, fluoro and chloro substituents, and an amide linkage, make it a valuable building block for drug development.

The< strong> benzyloxy carbonyl group in the molecule provides stability and protection during synthetic processes, while the< strong> 4-chloro-3-fluorophenyl moiety enhances binding affinity to biological targets. These characteristics have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated and chlorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of these substituents into drug candidates has been shown to modulate receptor interactions and reduce degradation rates, leading to more effective therapeutic agents. The< strong> (3R)-configuration of this compound is particularly noteworthy, as enantioselective synthesis has become increasingly important in drug development to ensure optimal efficacy and minimize side effects.

Current studies indicate that derivatives of< strong> (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid are being investigated for their potential in treating various diseases, including cancer and inflammatory disorders. The< strong> 4-chloro-3-fluorophenyl group has been identified as a critical element in several experimental drugs that exhibit potent inhibitory effects on target enzymes and receptors. This has spurred interest in synthesizing analogs of this compound to identify novel therapeutic opportunities.

The< strong> benzyloxy carbonyl protecting group is also significant in peptide and protein drug development. Its stability under various reaction conditions makes it an ideal choice for protecting amino groups during synthetic modifications. This feature has been leveraged in the design of complex biomolecules where selective protection and deprotection steps are essential for achieving high yields and purity.

The synthesis of< strong> (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid requires careful optimization to ensure high enantiomeric purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve the desired stereochemistry. These methods not only enhance the yield but also improve the overall efficiency of the synthetic route, making it more suitable for large-scale production.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique structural motifs present in its molecule have been explored for developing novel polymers and functional materials with tailored properties. The fluoro and chloro groups contribute to hydrophobic interactions, which can be harnessed to create materials with specific solubility profiles or surface characteristics.

The growing body of research on< strong> (3R)-3-{(benzyloxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid demonstrates its versatility and potential impact across multiple scientific disciplines. As synthetic methodologies continue to evolve, new derivatives and applications are likely to emerge, further solidifying its role as a cornerstone in modern chemical biology.